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Compound of Interest

Compound Name: C 1303

Cat. No.: B1217264

Disclaimer: The following procedures are based on the likely identification of "C 1303" as Nickel
Arsenide (CAS No. 1303-13-5), a highly toxic and carcinogenic substance[1]. It is imperative to
consult your institution's specific safety protocols and Environmental Health and Safety (EHS)
department before handling or disposing of this chemical. All laboratory waste must be
managed in accordance with local, state, and federal regulations[2][3].

l. Immediate Safety and Handling Precautions

Before beginning any disposal procedure, ensure all necessary personal protective equipment
(PPE) is worn and that you are working in a properly ventilated area, such as a chemical fume
hood.

Required Personal Protective Equipment (PPE):

e Gloves: Chemical-resistant gloves (e.g., nitrile).

o Eye Protection: Safety glasses with side shields or chemical splash goggles.
o Lab Coat: A flame-resistant lab coat should be worn and properly fastened.

» Respiratory Protection: If there is a risk of generating dust or aerosols, a NIOSH-approved
respirator is necessary.

Always wash hands thoroughly after handling the chemical, even if gloves were worn.
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Il. Step-by-Step Disposal Protocol

The disposal of Nickel Arsenide and its contaminated materials must be handled as hazardous
waste. Under no circumstances should this chemical or its containers be disposed of in regular
trash or down the drain[3][4].

» Waste Identification and Labeling:
o A laboratory chemical is considered waste when it is no longer intended for use[4].

o Clearly label a designated hazardous waste container with the words "Hazardous Waste,"
the full chemical name "Nickel Arsenide," and its associated hazards (Toxic, Carcinogen,
Environmental Hazard).

o Do not use chemical formulas or abbreviations on the label[2][4].
» Containerization:

o Use a container that is compatible with the chemical waste. The container must be in good
condition, with no leaks or cracks, and have a secure, tight-fitting lid[4].

o Keep the waste container closed at all times, except when adding waste[4].
» Waste Segregation:

o Store the Nickel Arsenide waste separately from other incompatible waste streams.
Specifically, keep it segregated from acids and bases[5].

o Metal-bearing waste should be collected as a specific waste stream[6].
e Accumulation in a Satellite Accumulation Area (SAA):

o Store the properly labeled and sealed waste container in a designated Satellite
Accumulation Area within the laboratory[5][7].

o The SAA should be under the control of the generator and located at or near the point of
generation[6].
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» Request for Waste Pickup:

o Contact your institution's Environmental Health and Safety (EHS) office to schedule a
pickup for the hazardous waste[2][4].

o You will likely need to complete a hazardous waste pickup request form, providing details
about the waste, including its composition and quantity[2].

e Disposal of Contaminated Materials:

o Any materials that have come into contact with Nickel Arsenide, such as gloves, bench
paper, and pipette tips, must be disposed of as hazardous waste in the same manner as
the chemical itself.

o For contaminated labware or glassware, it should be packaged in an appropriate container
and labeled as "Hazardous Waste" with "Nickel Arsenide" listed as the contaminant[4].

o Empty Container Disposal:

o Empty containers that held Nickel Arsenide must be triple-rinsed with an appropriate
solvent capable of removing the chemical[4].

o The rinsate from this process is considered hazardous waste and must be collected and
disposed of following the procedures outlined above[4].

o After triple-rinsing and allowing the container to air dry, it may be disposed of in the regular
trash, but it is best to consult with your EHS department for confirmation[4].

lll. Quantitative Data Summary

While specific quantitative disposal limits for Nickel Arsenide were not found in the provided
search results, general hazardous waste regulations apply. The Resource Conservation and
Recovery Act (RCRA) defines hazardous waste based on characteristics of ignitability,
corrosivity, reactivity, and toxicity[7]. Nickel Arsenide is classified as toxic.
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Parameter Value/Guideline

Source

Acute Oral LD50 (Rats) ~6000 mg/kg

[1]

Toxic, Carcinogen,
Hazard Class )
Environmental Hazard

[1]

Prohibited Disposal Methods Sanitary Sewer, Regular Trash

[3]4]

IV. Disposal Workflow Diagram
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Caption: Workflow for the proper disposal of C 1303 (Nickel Arsenide).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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